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Introduction

Thallium-205 (2°5Tl) is a stable isotope that plays a crucial role in our understanding of the
slow neutron capture process (s-process) of nucleosynthesis. This process is responsible for
the formation of approximately half of the atomic nuclei heavier than iron in stars, particularly in
asymptotic giant branch (AGB) stars. The study of 2°5T| and its radioactive progenitor, Lead-
205 (2°5Pb), provides invaluable insights into the astrophysical environments of stellar interiors
and the timeline of the early Solar System.

These application notes provide an overview of the key applications of 2°5Tl in s-process
research, detailed experimental protocols for its analysis, and a summary of relevant
quantitative data.

Key Applications of Thallium-205
The 205Ph-205T|] Cosmochronometer

The decay of 2°5Pb to 2°5TI, with a half-life of approximately 17.3 million years, serves as a
unique cosmochronometer for dating the last s-process nucleosynthesis events that
contributed material to the early Solar System.[1] The abundance of the s-only isotope 2°5Pb,
shielded from r-process production by stable 2°>Tl, can be inferred from anomalies in the 2°5Tl/
203T]| isotopic ratio in meteorites.[2][3] By measuring this ratio and the concentration of a stable
lead isotope (e.g., 2°4Pb), researchers can determine the initial 2°>Pb/2°4Pb ratio at the time of
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the meteorite's formation.[2] This information helps to constrain the timescale between the last
stellar nucleosynthesis events and the formation of solid bodies in our solar system.[4][5][6]

Termination of the s-process

The s-process path of nucleosynthesis terminates in the lead-bismuth region. Thallium
isotopes, including 2°°Tl, are key players in this termination phase. The neutron capture cross-
section of 2°5Tl influences the flow of the s-process and the final abundances of lead isotopes.
[7][8] Understanding these reaction rates is critical for accurate modeling of s-process
nucleosynthesis in stars.

Stellar Environment Diagnostics

The decay rate of certain isotopes can be highly dependent on the temperature and electron
density of the stellar environment. In highly ionized stellar plasmas, a process known as bound-
state beta decay can occur, where an electron is directly created in a bound atomic orbital of
the daughter nucleus.[9][10] The bound-state beta decay of fully ionized 2°5TI81* to 205Pb is a
critical reaction that can influence the abundance of 2°5Pb in stars.[1][9][10] The recent
experimental measurement of the half-life of this decay has provided crucial data for refining
stellar models.[5][6][11][12]

Quantitative Data Summary

The following tables summarize key quantitative data relevant to the use of Thallium-205 in s-
process nucleosynthesis research.

Parameter Value Reference(s)
Half-life of 2°>Ph 17.3 £ 0.7 Million years [1]
Natural Isotopic Abundance of
~29.52% [13]
2037
Natural Isotopic Abundance of
~70.48% [13]
205T|
Half-life of bound-state 3~
291 +33/-27 days [11]

decay of 205T|81+
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Sample Type Initial 2°5Pb/2°4Pb Ratio Reference(s)
IAB Iron Meteorites (metal) (7.4+£1.0)x 10> [2]
Carbonaceous Chondrites ~1 x 1073 [14]

Experimental Protocols

Protocol 1: Thallium Isotopic Analysis in Meteoritic
Samples using Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)

This protocol outlines the general procedure for the high-precision measurement of Thallium
isotopic ratios in meteoritic samples.

1. Sample Preparation and Digestion: a. Weigh an appropriate amount of the meteorite sample
(typically 100-500 mg). b. Clean the sample surface to remove any terrestrial contamination. c.
Crush the sample into a fine powder in a clean environment. d. Transfer the powdered sample
to a clean Teflon beaker. e. Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO3)
acids. f. Heat the sample on a hotplate at a controlled temperature (e.g., 120°C) until complete
dissolution is achieved. g. Evaporate the acid mixture to dryness. h. Re-dissolve the residue in
dilute HNOs.

2. Chemical Separation of Thallium: a. Use anion exchange chromatography to separate
Thallium from the sample matrix. b. Condition the anion exchange resin (e.g., AG1-X8) with
dilute acids. c. Load the dissolved sample onto the column. d. Elute the matrix elements with
appropriate acid mixtures. e. Elute Thallium with a specific acid concentration (e.g., dilute
HNO:s). f. Collect the Thallium fraction and evaporate it to dryness. g. Re-dissolve the purified
Thallium in dilute HNOs for mass spectrometric analysis.

3. Isotopic Analysis by MC-ICP-MS: a. Introduce the purified Thallium sample solution into the
MC-ICP-MS instrument. b. Measure the ion beams of 2°3T| and 2°>T| simultaneously using
multiple Faraday cup detectors. c. Correct for instrumental mass bias using a standard-sample
bracketing technique with a certified Thallium isotopic standard (e.g., NIST SRM 997). d.
Measure the lead isotopes (e.g., 2°4Pb) in a separate analytical run or concurrently if
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instrumental setup allows. e. Calculate the 2°5TI1/293T] ratio and its deviation from the standard
value.

Protocol 2: Measurement of the Neutron Capture Cross-
Section of 25Tl using the Time-of-Flight (ToF) Technique

This protocol provides a generalized methodology for measuring the neutron capture cross-
section of 2°°Tl, based on experiments conducted at facilities like the n_TOF at CERN.[7]

1. Target Preparation: a. Prepare a high-purity, enriched 2°°T| sample, typically in the form of an
oxide (e.g., Tl20s). b. Press the sample material into a pellet of a well-defined geometry and
mass. ¢. Encapsulate the sample in a suitable container (e.g., aluminum) to prevent
contamination and ensure stability.

2. Experimental Setup at a ToF Facility: a. Place the encapsulated 2°5Tl target in the neutron
beamline at a known distance from the neutron source. b. Surround the target with a detector
array designed to detect the prompt gamma-rays emitted following a neutron capture event. A
common choice is a 4t array of CeDs liquid scintillators or BaF: crystals. c. Use a neutron flux
monitor (e.g., a thin °Li foil) placed upstream of the target to measure the neutron beam
intensity as a function of energy.

3. Data Acquisition: a. Irradiate the 2°5Tl target with a pulsed neutron beam covering a wide
range of energies. b. Record the time-of-flight of each detected neutron, which is the time
difference between the neutron pulse generation and its arrival at the target. This allows for the
determination of the neutron's kinetic energy. c. Record the energy of the gamma-rays detected
in coincidence with the neutron arrival. d. Apply the pulse height weighting technique to the
detector signals to make the detection efficiency for a capture event independent of the specific
gamma-ray cascade.

4. Data Analysis: a. Determine the neutron energy spectrum from the time-of-flight data. b.
Identify the neutron capture events in the 2°5Tl target by analyzing the gamma-ray spectra. c.
Normalize the capture event rate to the measured neutron flux to determine the neutron
capture yield. d. Use nuclear reaction code (e.g., SAMMY) to perform a resonance analysis of
the capture yield data in the resolved resonance region to extract resonance parameters. e.
Calculate the neutron capture cross-section as a function of neutron energy.
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Protocol 3: Measurement of the Bound-State Beta-Decay
of Fully lonized 2°°TI8'+

This protocol is based on the experimental approach used at the GSI Helmholtz Centre for
Heavy lon Research.[1][9][10]

1. Production and Separation of 2°5TI8* |ons: a. Accelerate a primary beam of heavy ions (e.g.,
206pPh) to relativistic energies. b. Direct the primary beam onto a production target (e.g.,
beryllium). c. The resulting projectile fragmentation produces a cocktail of various ions,
including fully ionized 2°5TI81+, d. Use a fragment separator, a combination of magnetic and
electric fields, to spatially separate the 2°5TI8+ jons from other reaction products based on their
mass-to-charge ratio and momentum.

2. lon Storage and Cooling in the Experimental Storage Ring (ESR): a. Inject the separated
205T|81+ jons into a heavy-ion storage ring (ESR). b. Use electron cooling to reduce the
momentum spread of the stored ions, resulting in a monoenergetic and well-focused ion beam
circulating in the ring. c. Store the cooled 2°5TI8* jons for extended periods (hours) to allow for
the bound-state beta decay to occur.

3. Detection of Daughter 2°5Pb31* |ons: a. The bound-state beta decay of 2°5TI®* produces
205pp8it jons. b. Since the daughter ions have a slightly different mass-to-charge ratio, their
revolution frequency in the storage ring will be different from that of the parent ions. c. Use
Schottky mass spectrometry to non-destructively monitor the revolution frequencies of the
circulating ions. This allows for the identification and counting of both the parent 2°5T|81+ and
daughter 205Pb81+ jons. d. Alternatively, a particle detector can be placed at a specific position
in the ring to detect the daughter ions after they are extracted from the main beam path using a
magnetic field.

4. Half-Life Determination: a. Measure the number of parent and daughter ions as a function of
storage time over several experimental runs with varying storage durations. b. Correct for ion
losses due to interactions with the residual gas in the storage ring vacuum. c. Fit the growth
curve of the daughter ions and the decay curve of the parent ions to determine the half-life of
the bound-state beta decay of 205T|81+,

Visualizations
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Caption: The s-process nucleosynthesis pathway around Thallium and Lead isotopes.
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Caption: Logical workflow of the 295Pb-295T| cosmochronometer.
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Caption: Generalized experimental workflow for Thallium-205 research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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